Tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C11H19N3O3/c1-10(2,3)17-9(16)14-6-11(7-14)5-12-8(15)4-13-11/h13H,4-7H2,1-3H3,(H,12,15)
• InChI Key: LQKWXSRGSJWWND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CNC(=O)CN2
• Molecular Formula: C11H19N3O3
• Molecular Weight: 241.29 g/mol
• CAS RN: 1839060-95-5

Description

Tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate is a compound that is useful for the preparation of diaminopyrimidines as EGFR inhibitors.

Molecular Structure Analysis

The molecular formula of Tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate is C11H19N3O3. The molecular weight is 241.29. The InChI code is 1S/C11H19N3O3/c1-10(2,3)17-9(16)14-6-11(7-14)5-12-8(15)4-13-11/h13H,4-7H2,1-3H3, (H,12,15).

Scientific Research Applications

Synthetic Pathways and Chemical Structures

• Development of Synthetic Routes : Meyers et al. (2009) described efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, highlighting its utility for further selective derivations. This work emphasizes the compound's relevance in accessing chemical spaces complementary to piperidine ring systems, demonstrating its potential in synthetic chemistry for creating novel compounds (Meyers et al., 2009).

• Crystal Structure Analysis : The study by Dong et al. (1999) on the crystal structure of tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate provides insights into the molecule's mirror symmetry and hexahydropyrimidine ring conformation. This research contributes to our understanding of molecular structures and the implications of symmetry in chemical properties (Dong et al., 1999).

Chemical Reactivity and Applications

• Chemical Reactivity and Derivation : The reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal explored by Moskalenko and Boev (2012) showcases the compound's reactivity, leading to a mixture of isomeric condensation products. This study underlines the versatility of such compounds in synthetic chemistry, offering pathways to biologically active heterocycles (Moskalenko & Boev, 2012).

• Bioactive Compound Synthesis : Research by Ivanov et al. (2017) on the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines from tert-butyl 4-oxo-7-X-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylates illustrates the potential of such compounds in the development of novel bioactive molecules. This work is indicative of the broader implications of tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate derivatives in medicinal chemistry (Ivanov et al., 2017).

Conformational and Structural Studies

• Conformational Analysis : Fernandez et al. (2002) discussed the synthesis and conformational analysis of spirolactams as pseudopeptides, providing insights into the use of tert-butyl 7-oxo-2,5,8-triazaspiro[3.5]nonane-2-carboxylate derivatives for mimicking peptide structures. This research underscores the significance of such compounds in studying peptide conformation and designing peptide mimetics (Fernandez et al., 2002).